N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-oxobenzo[f]chromene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C29H21N3O3S2.ClH/c1-32-13-12-18-24(15-32)37-28(25(18)27-30-21-8-4-5-9-23(21)36-27)31-26(33)20-14-19-17-7-3-2-6-16(17)10-11-22(19)35-29(20)34;/h2-11,14H,12-13,15H2,1H3,(H,31,33);1H
• InChI Key: KAPJVEVTVLXEER-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC6=C(C=CC7=CC=CC=C76)OC5=O.Cl
• Molecular Formula: C29H22ClN3O3S2
• Molecular Weight: 560.1 g/mol

Description

This compound is a derivative of benzothiazole. Benzothiazole derivatives have been synthesized and studied for their anti-tubercular properties. They have shown better inhibition potency against M. tuberculosis compared to standard reference drugs.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. In one instance, N-(benzo[d]thiazol-2-yl)-2-(3-(trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo [4,3-a]pyrazin-7 (8 H)-yl) acetamide derivatives were synthesized after acetylation of benzothiazole in the presence of base NEt 3 followed by nucleophilic substitution from triazolo-triazine in the presence of potassium carbonate.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been analyzed based on IR, 1 H, 13 C NMR, and mass spectral data. The benzothiazole and chromene ring systems are almost coplanar.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives have been analyzed based on their melting points and IR, 1 H, 13 C NMR, and mass spectral data.

Scientific Research Applications

I have conducted a thorough search for the specific applications of N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide hydrochloride, but unfortunately, there is a lack of detailed information available online regarding its unique applications.

Anticancer Activity

Compounds with benzothiazole moieties have been studied for their anti-proliferative effects against various human cancer cell lines.

Analgesic and Anti-inflammatory

Some benzothiazole derivatives have shown significant analgesic and anti-inflammatory activities.

Anti-tubercular Agents

Recent synthetic developments of benzothiazole-based compounds have been highlighted for their in vitro and in vivo anti-tubercular activity.

Future Directions

Benzothiazole derivatives have shown promising results as anti-tubercular compounds. Future research could focus on further optimizing their synthesis, studying their mechanism of action in more detail, and evaluating their safety and efficacy in more comprehensive preclinical and clinical studies.

Mechanism of Action

Mode of Action

tuberculosis . They are also known to interact with DNA and strongly inhibit topoisomerase I .

Biochemical Pathways

tuberculosis , suggesting that they may interfere with the biochemical pathways essential for the survival and replication of this bacterium.

Pharmacokinetics

A study on similar benzothiazole derivatives showed a favourable pharmacokinetic profile .

Result of Action

tuberculosis , suggesting that they may lead to the death of these bacteria. In addition, some benzothiazole derivatives have been found to induce S phase arrest, up-regulate the pro-apoptotic protein, down-regulate the anti-apoptotic protein, activate caspase-3, and subsequently induce mitochondrial dysfunction so as to induce cell apoptosis .